3,3'-Dinitro-2,2'-bipyridyl

• IUPAC Name: 3-nitro-2-(3-nitropyridin-2-yl)pyridine
• InChI: InChI=1S/C10H6N4O4/c15-13(16)7-3-1-5-11-9(7)10-8(14(17)18)4-2-6-12-10/h1-6H
• InChI Key: PQSBMZFINXSHDM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(N=C1)C2=C(C=CC=N2)[N+](=O)[O-])[N+](=O)[O-]
• Molecular Formula: C10H6N4O4
• DSSTOX Substance ID: DTXSID70336500
• Molecular Weight: 246.18 g/mol
• CAS No.: 1024-94-8

Description

3,3'-Dinitro-2,2'-bipyridyl (C₁₀H₆N₄O₄) is a nitro-substituted bipyridyl derivative characterized by two nitro (-NO₂) groups at the 3 and 3' positions of the pyridine rings. This compound is synthesized via Cu-promoted Ullmann coupling of halogenated precursors with nitro substituents in ortho and para positions relative to halogens, enabling efficient polycondensation for polymers like poly(3,3'-dinitro-2,2'-bipyridine-5,5'-diyl) (PBpy-3,3'-diNO₂) . The nitro groups act as strong electron-withdrawing substituents, enhancing the ligand’s ability to stabilize metal complexes and participate in redox reactions. Direct nitration of pyridines is challenging due to their electron-deficient nature, necessitating specialized synthetic routes .

Preparation Methods

Direct Nitration of 2,2'-Bipyridine

Reaction Conditions and Regioselectivity

The direct nitration of 2,2'-bipyridine is the most straightforward method for synthesizing DNBP. This approach leverages the meta-directing nature of the pyridine rings, favoring nitro group substitution at the 3 and 3' positions.

• Reagents : A mixture of fuming nitric acid (HNO₃) and concentrated sulfuric acid (H₂SO₄) is typically used .

• Temperature : Reactions are conducted at 80–100°C for 6–12 hours to ensure complete dinitration .

• Yield : Reported yields range from 65% to 78%, with purity dependent on recrystallization solvents (e.g., ethanol/water mixtures) .

Mechanistic Insight :
The nitronium ion (NO₂⁺) generated in situ attacks the electron-deficient pyridine rings. Steric and electronic factors favor substitution at the 3-position, avoiding overcrowding at adjacent positions .

Industrial-Scale Optimization

Industrial protocols employ continuous flow reactors to enhance safety and consistency . Key parameters include:

Parameter	Industrial Protocol	Laboratory Protocol
Temperature	90°C (jacketed reactor)	80°C (oil bath)
Acid Ratio (HNO₃:H₂SO₄)	1:3	1:2
Purification	Crystallization (ethanol/H₂O)	Column chromatography
Purity	>99%	>95%

Source: Adapted from

Ullmann Coupling of Halogenated Nitropyridines

Synthesis of 3-Nitro-2-bromopyridine Precursors

Ullmann coupling offers an alternative route, particularly useful for avoiding over-nitration byproducts. This method involves:

• Bromination : 3-Nitropyridine is brominated at the 2-position using PBr₃ or HBr/H₂O₂ .

• Coupling : 3-Nitro-2-bromopyridine undergoes homocoupling in the presence of a copper catalyst (e.g., CuI, 1,10-phenanthroline) .

Representative Reaction :
$2 \text{ 3-Nitro-2-bromopyridine } \xrightarrow[\text{CuI, DMF}]{\text{110°C}} \text{DNBP} + 2 \text{ HBr}$

Catalytic Systems and Yields

Recent advancements highlight the efficacy of palladium and nickel catalysts in improving yields:

Catalyst System	Solvent	Temperature	Yield
CuI/1,10-phenanthroline	DMF	110°C	72%
Pd(OAc)₂/XPhos	Toluene	100°C	85%
NiBr₂(PPh₃)₂	DMSO	120°C	68%

Source:

Comparative Analysis of Synthesis Routes

Method	Advantages	Limitations	Ideal Use Case
Direct Nitration	Cost-effective, scalable	Byproduct formation	Industrial production
Ullmann Coupling	High regioselectivity	Requires halogenated precursors	Lab-scale synthesis
Catalytic Hydrogenation	Mild conditions	Low yields for DNBP	Functional group interconversion

Source:

Purification and Characterization

Crystallization vs. Chromatography

• Crystallization : Ethanol/water mixtures yield needle-like crystals (mp 126–127°C) .

• Chromatography : Silica gel with CH₂Cl₂/MeOH (9:1) resolves nitro-byproducts .

Spectroscopic Confirmation

• ¹H NMR (DMSO-d₆) : δ 8.67 (s, 2H, aromatic), 8.46 (s, 2H, nitro-adjacent) .

• IR (KBr) : Peaks at 1530 cm⁻¹ (asymmetric NO₂) and 1345 cm⁻¹ (symmetric NO₂) .

Industrial and Research Implications

DNBP’s role as a ligand in anticancer metal complexes (e.g., Au(III) derivatives) underscores the need for high-purity synthesis . Future directions include photochemical nitration and flow chemistry to enhance sustainability .

Chemical Reactions Analysis

Types of Reactions

INS365 undergoes various chemical reactions, including:

Oxidation: INS365 can be oxidized under specific conditions to form oxidized derivatives.

Reduction: Reduction reactions can be used to modify the functional groups of INS365.

Substitution: Substitution reactions involving nucleophiles can lead to the formation of different derivatives of INS365.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide (H2O2) and potassium permanganate (KMnO4).

Reduction: Reducing agents such as sodium borohydride (NaBH4) and lithium aluminum hydride (LiAlH4) are used.

Substitution: Nucleophiles like ammonia (NH3) and various amines are employed in substitution reactions.

Major Products Formed

The major products formed from these reactions include various phosphorylated and dephosphorylated derivatives of INS365, which can have different biological activities and applications .

Scientific Research Applications

INS365 has a wide range of scientific research applications, including:

Chemistry: Used as a reagent in the synthesis of other nucleotides and nucleotide analogs.

Biology: Studied for its role in cellular signaling and as a tool to investigate P2Y2 receptor functions.

Medicine: Primarily used in the treatment of dry eye syndrome and other conditions requiring enhanced mucociliary clearance.

Industry: Employed in the development of new pharmaceuticals and therapeutic agents.

Mechanism of Action

INS365 exerts its effects by acting as an agonist of the P2Y2 receptor. Upon binding to the receptor, INS365 stimulates the production of intracellular calcium ions (Ca2+), which in turn promotes the secretion of mucin and fluid from epithelial cells. This leads to increased tear production and improved mucociliary clearance . The molecular targets and pathways involved include the activation of the P2Y2 receptor and subsequent signaling cascades that enhance mucin and fluid secretion .

Comparison with Similar Compounds

Comparison with Similar Bipyridyl Derivatives

Substituent Position and Electronic Effects

The position and type of substituents on bipyridyl frameworks significantly influence their electronic properties and reactivity.

Compound	Substituent Positions	Key Properties	References
3,3'-Dinitro-2,2'-bipyridyl	3,3'	Strong electron-withdrawing nitro groups lower LUMO energy, enhancing redox activity. Used in polymers and metal coordination .
4,4'-Dinitro-2,2'-bipyridyl	4,4'	Nitro groups at para positions increase symmetry but reduce steric hindrance. Exhibits ligand-centered reductions in Rh complexes, enabling multi-electron transfer .
3,3'-Disulfide-2,2'-bipyridine	3,3'	Sulfur-based substituents (disulfide or thio) enable anchoring to metal surfaces. Used in Re complexes for CO₂ reduction, combining redox-active metal cores and ligand functionalities .
2,2'-Bipyridyl-3,3'-diol	3,3'	Hydroxyl groups facilitate intramolecular proton transfer, leading to fluorescence and solvent-dependent binding modes. Studied for excited-state dynamics .
5,5′-Dimethyl-2,2′-bipyridyl	5,5'	Methyl groups donate electrons, increasing ligand basicity. Used in MOFs to modulate coordination geometry and porosity .

Key Research Findings

Redox Properties

• This compound : Exhibits a LUMO energy ~1.5 eV lower than unsubstituted bipyridyl, enabling efficient electron acceptance in catalytic cycles .
• 4,4'-Dinitro-2,2'-bipyridyl : Reduces at −1.2 V vs. Fc⁺/Fc in Rh complexes, with subsequent reductions at −1.8 V and −2.3 V, indicating ligand-dominated redox activity .

Structural and Spectroscopic Insights

• 3,3'-Disulfide-2,2'-bipyridine : DFT studies reveal delocalized LUMOs across the Re center and disulfide group, critical for CO₂ binding and activation .
• 2,2'-Bipyridyl-3,3'-diol : Time-resolved fluorescence shows ultrafast proton transfer (~50 fs), relevant for photochemical sensors .

Biological Activity

3,3'-Dinitro-2,2'-bipyridyl (DNBP) is a chemical compound with the molecular formula C$_{10}$H$_6$N$_4$O$_4$ and a CAS number of 1024-94-8. It is characterized by two nitro groups attached to the 3 and 3' positions of the bipyridine structure. This compound has garnered interest due to its potential biological activities and applications in various fields, including medicinal chemistry and materials science.

The biological activity of this compound is primarily attributed to its ability to interact with biological macromolecules and its role as a precursor in the synthesis of biologically active derivatives. Research indicates that DNBP can form metal complexes that exhibit significant anticancer activity. For instance, gold(III) complexes derived from bipyridine derivatives have shown cytotoxic effects against various cancer cell lines, indicating a potential pathway for therapeutic applications .

Anticancer Properties

A notable study demonstrated that gold(III) complexes containing this compound derivatives exhibited higher cytotoxicity compared to conventional chemotherapeutic agents like cisplatin. These complexes induced apoptosis in cancer cells through mechanisms involving oxidative stress and DNA damage . The IC$_{50}$ values for these compounds were significantly lower than those for cisplatin, showcasing their potential as effective anticancer agents.

Interaction with Biological Targets

This compound has been shown to interact with various biological targets through coordination chemistry. The nitro groups can participate in electron transfer processes, enhancing the reactivity of the compound. This feature is particularly relevant in the development of metal-based drugs where electron transfer plays a critical role in their mechanism of action .

Study on Metal Complexes

A study focused on the synthesis of gold(III) complexes with this compound highlighted their synthesis and characterization through techniques such as NMR and IR spectroscopy. The results indicated that these complexes exhibited potent cytotoxicity against several cancer cell lines, including A549 (lung cancer), HeLa (cervical cancer), MDA-MB-231 (breast cancer), and MCF-7 (breast cancer). The study concluded that these compounds could serve as promising candidates for further development in anticancer therapy .

Electrochemical Behavior

Research into the electrochemical properties of DNBP and its polymers revealed interesting redox behavior. The compound can undergo single-electron transfer reactions, which are critical for its application in sensors and other electrochemical devices. The electrochemical stability and reactivity of DNBP make it a valuable component in the design of new materials for electronic applications .

Comparative Analysis

To provide a clearer understanding of the biological activity of this compound compared to similar compounds, the following table summarizes key properties:

Compound	Anticancer Activity	Mechanism of Action	Electrochemical Properties
This compound	High	Apoptosis induction via metal complex formation	Single-electron transfer capability
Cisplatin	Moderate	DNA cross-linking	Limited redox activity
Denufosol	Low	P2Y2 receptor agonist	Not applicable

Q & A

Basic Research Questions

Q. What are the established synthetic routes for 3,3'-Dinitro-2,2'-bipyridyl, and what are their yield optimization strategies?

The synthesis typically begins with nitration of 2,2'-bipyridine derivatives. A high-yield approach involves nitrating 2,2'-bipyridine-N,N'-dioxide using a sulfonitric acid mixture (HNO₃/H₂SO₄) in a molar ratio of 1:35:10 (heteroaromatic/HNO₃/H₂SO₄), achieving ~75% yield. Lower yields (~45%) are observed with less concentrated sulfonitric solutions. Key steps include N-oxidation of the parent bipyridine, followed by nitration and deoxygenation . Alternative routes use 4,4'-dinitro-2,2'-bipyridine-1,r-dioxide as a precursor, yielding azo-containing ligands for metal complexes .

Q. How should researchers characterize the purity and structural integrity of this compound post-synthesis?

Characterization requires multi-technique validation:

• IR spectroscopy : Identifies nitro group stretching vibrations (~1520 cm⁻¹ for asymmetric NO₂, ~1350 cm⁻¹ for symmetric NO₂).
• ¹H-NMR : Probes aromatic proton environments; deshielding due to nitro groups shifts signals downfield.
• Elemental analysis : Confirms C, H, N composition (±0.4% tolerance).
• X-ray crystallography (if crystalline): Resolves substituent positions and confirms regioselectivity .

Q. What safety protocols are critical when handling this compound in laboratory settings?

• Personal protective equipment (PPE) : Nitrile gloves, lab coat, and safety goggles.
• Ventilation : Use fume hoods to avoid inhalation of fine particulates.
• Storage : Keep in inert gas (argon) at ≤4°C, away from oxidizers and moisture.
• Waste disposal : Segregate nitro-containing waste for professional hazardous material processing .

Advanced Research Questions

Q. How does the electron-withdrawing nitro group in this compound influence its coordination behavior with transition metals?

Nitro groups lower the ligand’s π-accepting ability, stabilizing low oxidation states in metal complexes. For example, [Cp*Rh] complexes with this compound (dnbpy) exhibit ligand-centered reductions at ~-1.2 V (vs. Ag/AgCl), contrasting with metal-centered reductions in non-nitro analogues. This facilitates multi-electron redox processes, useful in electrocatalysis .

Q. What methodologies are employed to study the electrochemical reduction pathways of this compound-containing complexes?

• Cyclic voltammetry (CV) : Identifies redox potentials and reversibility. For dnbpy complexes, scan rates of 100 mV/s in anhydrous acetonitrile (0.1 M TBAPF₆) reveal sequential ligand-centered reductions.
• Spectroelectrochemistry : Correlates optical changes (e.g., UV-Vis absorption shifts) with redox states.
• DFT calculations : Models frontier molecular orbitals (e.g., B3LYP/6-31G*) to assign reduction sites .

Q. How can solvent polarity and protonation effects modulate the excited-state dynamics of this compound derivatives?

Solvent polarity stabilizes charge-transfer (CT) states. In polar solvents (e.g., DMSO), nitro groups enhance CT transitions, red-shifting absorption bands. Protonation of pyridyl nitrogen atoms (e.g., using HCl) quenches fluorescence by disrupting π-conjugation. Time-resolved fluorescence (50 fs resolution) tracks solvent-dependent proton transfer kinetics .

Q. What computational approaches (e.g., DFT) are recommended to model the electronic structure and reactivity of this compound?

• Hybrid functionals (B3LYP) : Accurately predict thermochemical properties (e.g., atomization energies ±2.4 kcal/mol).
• Dispersion corrections : Improve modeling of intermolecular interactions in crystal packing.
• Solvent models (PCM) : Simulate solvent effects on redox potentials and excited states. Validate with experimental UV-Vis/NMR data .

Q. How can researchers resolve discrepancies in reported synthetic yields for this compound derivatives?

Contradictions often arise from nitration conditions. Systematic optimization includes:

• Acid concentration screening : Higher HNO₃/H₂SO₄ ratios (1:35:10) improve yields by enhancing electrophilic nitration.
• Reaction monitoring (TLC/HPLC) : Detects intermediates (e.g., N-oxide byproducts) to adjust reaction times.
• Post-synthesis purification : Column chromatography (silica gel, ethyl acetate/hexane) removes regioisomeric impurities .